Cas no 2227816-43-3 ((3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid
• CAS No: 2227816-43-3
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 6110930
• PubChem ID: 165628095
• Update Time: 2025-05-20

(3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid
• EN300-1797630
• 2227816-43-3

• Inchi： 1S/C8H10O3S/c1-5-2-7(12-4-5)6(9)3-8(10)11/h2,4,6,9H,3H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： FIQHZMJYLSHWML-LURJTMIESA-N
• SMILES： S1C=C(C)C=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.8Ų

Additional information on (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid

Compound CAS No. 2227816-43-3: (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid

The compound (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid (CAS No. 2227816-43-3) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its chiral center at the third carbon atom, which imparts stereochemical properties that are critical for its biological activity and chemical reactivity. The presence of a hydroxyl group (-OH) and a methylthiophene substituent further enhances its functional diversity, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of (3S)-configuration in determining the pharmacokinetic and pharmacodynamic properties of this compound. Researchers have explored its role as a potential lead molecule in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. The methylthiophene moiety has been shown to exhibit antioxidant properties, which could be exploited in therapeutic applications targeting oxidative stress-related diseases.

The synthesis of (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the formation of the chiral center through asymmetric induction methods and the functionalization of the methylthiophene ring. These methods ensure high enantiomeric excess, which is essential for maintaining the compound's biological activity.

In terms of applications, this compound has shown promise in preclinical studies as a modulator of cellular signaling pathways. For instance, it has been demonstrated to inhibit certain kinases involved in inflammation and apoptosis, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, the compound's ability to interact with specific receptors has been investigated using computational modeling techniques. These studies have provided insights into its binding affinity and selectivity, paving the way for further optimization in drug design.

From an environmental perspective, researchers have also examined the biodegradability and eco-toxicological profile of (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid. Initial findings indicate that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward developing environmentally friendly pharmaceuticals.

In conclusion, (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid (CAS No. 2227816-43-3) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and functional groups make it an attractive candidate for further research and development in the fields of pharmacology, materials science, and environmental chemistry.